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Compound of Interest

Compound Name:
Meclizine Dihydrochloride

Monohydrate

Cat. No.: B021617 Get Quote

This document provides immediate and essential safety, handling, and disposal protocols for

Meclizine Dihydrochloride Monohydrate, designed for researchers, scientists, and drug

development professionals. The following procedural guidance is intended to ensure a safe

laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Meclizine Dihydrochloride Monohydrate is classified as harmful if swallowed and is

suspected of damaging fertility or the unborn child[1][2]. Therefore, adherence to strict safety

protocols and the use of appropriate personal protective equipment are mandatory.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type Recommended Equipment Standard/Specification

Eye/Face Protection

Safety glasses with side

shields or tightly fitting safety

goggles.[3][4]

OSHA 29 CFR 1910.133 or

European Standard EN166.[5]

Skin Protection

Chemical-resistant gloves

(Nitrile, PVC, neoprene, or

vinyl).[3] Lab coat or other

protective clothing to prevent

skin exposure.[5][6]

EU Directive 89/686/EEC and

the standard EN 374.[4]

Respiratory Protection

Generally not required under

normal use conditions with

adequate ventilation.[5] If dust

is generated, a NIOSH-

approved respirator with a

particle filter is recommended.

[5][6]

Safe Handling and Storage
Proper handling and storage are critical to minimize exposure risk and maintain the chemical's

integrity.

Operational Plan:

Engineering Controls: Handle the compound in a well-ventilated area. The use of local

exhaust ventilation or a chemical fume hood is recommended to control airborne levels,

especially when working with powders[6].

Handling Practices:

Avoid the formation of dust[5][6].

Do not breathe dust[6].

Avoid contact with eyes, skin, and clothing[3][5][6].
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Wash hands thoroughly after handling[6].

Do not eat, drink, or smoke in the handling area[6].

Storage:

Keep the container tightly closed in a dry and well-ventilated place[4][6].

Some sources recommend storing in a freezer[5].

Store away from incompatible materials, such as oxidizing agents[5][6].

Emergency Procedures and First Aid
In case of accidental exposure, immediate and appropriate first aid is crucial.

Table 2: First Aid Measures

Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Seek medical attention.[3][5]

Skin Contact

Wash off immediately with soap and plenty of

water for at least 15 minutes. Remove

contaminated clothing. If skin irritation persists,

call a physician.[3][5][6]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[6]

[7]

Ingestion

Do not induce vomiting. Rinse mouth thoroughly

with water. Never give anything by mouth to an

unconscious person. Call a physician or Poison

Control Center immediately.[3][4][6]
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Spill and Disposal Plan
Proper containment and disposal are necessary to prevent environmental contamination and

further exposure.

Spill Response:

Evacuate personnel from the area.

Ensure adequate ventilation.

Wear appropriate PPE as outlined in Table 1.

Sweep up the spilled solid material, avoiding dust generation, and shovel it into a suitable,

closed container for disposal[5].

Disposal:

Dispose of the waste material and container in accordance with all applicable local,

regional, national, and international regulations[6][7].

Do not empty into drains or release into the environment[3][5].

Contaminated PPE should be disposed of as hazardous waste[6].

Safe Handling Workflow
The following diagram illustrates the logical workflow for safely handling Meclizine
Dihydrochloride Monohydrate from receipt to disposal.
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Caption: Workflow for Safe Handling of Meclizine Dihydrochloride Monohydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdn.caymanchem.com [cdn.caymanchem.com]

2. Meclizine dihydrochloride monohydrate, Thermo Scientific 1 g | Buy Online | Thermo
Scientific Chemicals | Fisher Scientific [fishersci.com]

3. gps.mylwebhub.com [gps.mylwebhub.com]

4. cleanchemlab.com [cleanchemlab.com]

5. fishersci.com [fishersci.com]

6. spectrumchemical.com [spectrumchemical.com]

7. cdn.pfizer.com [cdn.pfizer.com]

To cite this document: BenchChem. [Essential Safety and Handling Protocol for Meclizine
Dihydrochloride Monohydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b021617#personal-protective-equipment-for-handling-
meclizine-dihydrochloride-monohydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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